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Compound of Interest

Compound Name: IR-825

Cat. No.: B15554114 Get Quote

Essential Safety and Handling Guide for IR-825
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling the near-infrared (NIR) dye IR-825 (CAS 1558079-49-4), including comprehensive

personal protective equipment (PPE) protocols, operational handling procedures, and disposal

plans.

Personal Protective Equipment (PPE)
When handling IR-825, especially in its powdered form, a thorough risk assessment should be

conducted to ensure the appropriate level of protection. The following table summarizes the

recommended PPE for various tasks involving this compound.
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Operation Eye Protection
Hand
Protection

Respiratory
Protection

Protective
Clothing

Handling/Weighi

ng IR-825

Powder

Safety glasses

with side-shields

or chemical

safety goggles.

Nitrile gloves.

NIOSH-approved

N95 or higher-

rated respirator.

Laboratory coat.

Preparing

Solutions

Chemical splash

goggles.
Nitrile gloves.

Required if not

handled in a

fume hood.

Laboratory coat.

Handling

Solutions

Safety glasses

with side-shields.
Nitrile gloves.

Not generally

required if

handled in a

well-ventilated

area.

Laboratory coat.

Cleaning Spills
Chemical splash

goggles.

Heavy-duty nitrile

or butyl rubber

gloves.

N95 or higher-

rated respirator

for powder spills.

Laboratory coat

or chemical-

resistant apron.

Experimental Protocols: Safe Handling and Disposal
Adherence to standardized procedures is critical for minimizing exposure risks and ensuring a

safe laboratory environment when working with IR-825.

Handling and Storage:

Ventilation: Always handle IR-825 powder in a well-ventilated area, preferably within a

certified chemical fume hood, to minimize inhalation exposure.[1]

Preventing Dust Formation: When weighing or transferring the powder, use gentle motions to

avoid creating airborne dust.[1] Work surfaces should be covered with disposable liners.

Storage: Store IR-825 in a cool, dry, and dark place, away from incompatible materials such

as strong oxidizing agents.[2] The container should be tightly sealed to prevent

contamination and accidental spillage.
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First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing becomes difficult, administer oxygen

and seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Disposal Plan:

Proper disposal of IR-825 and its waste is crucial to prevent environmental contamination.

Unused Product: Dispose of unused IR-825 as hazardous chemical waste in accordance

with local, state, and federal regulations.

Contaminated Materials: All disposable PPE, weighing papers, and spill cleanup materials

should be collected in a sealed, labeled container and disposed of as hazardous waste.

Liquid Waste: Aqueous solutions of IR-825 should be collected in a designated, labeled

hazardous waste container. Do not pour solutions down the drain unless permitted by local

regulations and after appropriate neutralization or deactivation procedures have been

followed.

Workflow for Safe Handling and Disposal of IR-825
The following diagram illustrates the procedural workflow for the safe handling and disposal of

IR-825 in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of IR-825.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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